Cas no 5432-93-9 (Benzoic acid,4-methoxy-, 1,3-benzodioxol-5-ylmethyl ester)

• Product Name: Benzoic acid,4-methoxy-, 1,3-benzodioxol-5-ylmethyl ester
• CAS No: 5432-93-9
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 377365
• PubChem ID: 229890
• Update Time: 2025-04-19

Benzoic acid,4-methoxy-, 1,3-benzodioxol-5-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-, 1,3-benzodioxol-5-ylmethyl ester
• 1,3-benzodioxol-5-ylmethyl 4-methoxybenzoate
• benzo[1,3]dioxol-5-ylmethyl 4-methoxybenzoate
• 4-Methoxy-benzoesaeure-piperonylester
• 4-methoxy-benzoic acid piperonyl ester
• AC1L5IBA
• AC1Q65Z2
• AR-1B6495
• CTK5A0511
• KST-1B6479
• NSC23953
• 5432-93-9
• DTXSID60282047
• NSC-23953
• AKOS008351362

• Inchi： 1S/C16H14O5/c1-18-13-5-3-12(4-6-13)16(17)19-9-11-2-7-14-15(8-11)21-10-20-14/h2-8H,9-10H2,1H3
• InChI Key： NXXZETZRHIFIPW-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(COC(C3C=CC(=CC=3)OC)=O)=CC1=2

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99
• LogP: 2.78090